Cas no 89239-55-4 (1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1,3-dimethyl-5-(1-methylethyl)-)

• Product Name: 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1,3-dimethyl-5-(1-methylethyl)-
• CAS No: 89239-55-4
• MF: C₁₀H₁₃ClN₄
• MW: 224.6900203228
• CID: 607320
• PubChem ID: 14006556
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1,3-dimethyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1,3-dimethyl-5-(1-methylethyl)-
• 7-chloro-1,3-dimethyl-5-propan-2-ylpyrazolo[4,3-d]pyrimidine
• YHRMDYCTOBUEIB-UHFFFAOYSA-N
• 89239-55-4
• 7-Chloro-1,3-dimethyl-5-(propan-2-yl)-1H-pyrazolo[4,3-d]pyrimidine
• 7-chloro-1,3-dimethyl-5-isopropyl-1H-pyrazolo[4,3-d]pyrimidine
• AKOS022191796
• SCHEMBL11060794
• DTXSID20554156

• Inchi： 1S/C10H13ClN4/c1-5(2)10-12-7-6(3)14-15(4)8(7)9(11)13-10/h5H,1-4H3
• InChI Key： YHRMDYCTOBUEIB-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C)=NN2C)N=C(C(C)C)N=1

Computed Properties

• Exact Mass: 224.0828741g/mol
• Monoisotopic Mass: 224.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.6Ų